N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide

• Molecular Formula: C28H24N2O4
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N-(1,3-dioxo-4,7-diphenyl-3a,4,7,7a-tetrahydroisoindol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C28H24N2O4/c1-34-21-14-8-13-20(17-21)26(31)29-30-27(32)24-22(18-9-4-2-5-10-18)15-16-23(25(24)28(30)33)19-11-6-3-7-12-19/h2-17,22-25H,1H3,(H,29,31)
• InChI Key: AVWAARJGOXGXKN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NN2C(=O)C3C(C=CC(C3C2=O)C4=CC=CC=C4)C5=CC=CC=C5

Description

N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The compound is a type of isoindoline derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and survival. The compound has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is a key pathway that is dysregulated in many types of cancer. The compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide has been shown to exhibit various biochemical and physiological effects. The compound has been shown to induce cell cycle arrest in cancer cells, which is a process that leads to the inhibition of cancer cell proliferation. The compound has also been shown to induce autophagy in cancer cells, which is a process that leads to the degradation of damaged proteins and organelles.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide in lab experiments is its potent antitumor activity against various cancer cell lines. The compound has also been shown to exhibit low toxicity in normal cells, which makes it a promising candidate for further development as a cancer therapeutic agent. One of the limitations of using the compound in lab experiments is its relatively low solubility in water, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide. One direction is to further investigate the mechanism of action of the compound and its potential use in combination therapy with other cancer therapeutic agents. Another direction is to develop novel formulations of the compound that can enhance its solubility and bioavailability in vivo. Additionally, further studies are needed to evaluate the safety and efficacy of the compound in preclinical and clinical trials.
In conclusion, N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide is a promising compound that has shown potent antitumor activity against various cancer cell lines. The compound has a unique mechanism of action and exhibits various biochemical and physiological effects. Although there are limitations to its use in lab experiments, there are several future directions for its research and development as a cancer therapeutic agent.

Synthesis Methods

N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide can be synthesized using various methods. One of the most common methods involves the reaction of 3-methoxybenzoyl chloride with N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)amine in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained in good yields.

Scientific Research Applications

N-(1,3-dioxo-4,7-diphenyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-3-methoxybenzamide has been used in various research applications. One of the most common applications is in the field of cancer research. The compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death.